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Compound of Interest

Compound Name: Dipropyl malonate

Cat. No.: B072706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dipropyl malonate, with the CAS number 1117-19-7, is a diester of malonic acid and

propanol. It serves as a crucial intermediate in organic synthesis, particularly in the

pharmaceutical and agrochemical industries. Its chemical structure, featuring an active

methylene group flanked by two ester functionalities, allows for a variety of chemical

transformations, making it a versatile building block for the synthesis of more complex

molecules. This guide provides a comprehensive overview of the physical and chemical

properties, synthesis, reactivity, and applications of dipropyl malonate, with a focus on its role

in drug development.

Properties of Dipropyl Malonate
A summary of the key physical and chemical properties of dipropyl malonate is presented in

the tables below.
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Property Value Reference

CAS Number 1117-19-7 [1]

Molecular Formula C₉H₁₆O₄ [1]

Molecular Weight 188.22 g/mol [1]

IUPAC Name dipropyl propanedioate [1]

Synonyms
Malonic acid dipropyl ester, Di-

n-propyl malonate
[1]

Appearance
Colorless to almost colorless

clear liquid

Physical Properties
Property Value Reference

Boiling Point 229 °C

Melting Point -77 °C

Density 1.01 g/cm³ (at 20 °C)

Refractive Index 1.42

Solubility
Soluble in ethanol, methanol,

and isopropanol.

Spectroscopic Data
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Spectrum Type Key Peaks/Signals Reference

¹H NMR

Signals corresponding to the

methylene protons of the

malonate backbone and the

propyl ester groups.

[2]

¹³C NMR

Resonances for the carbonyl

carbons, the methylene

carbon, and the carbons of the

propyl groups.

[1]

IR Spectroscopy

Strong absorption bands

characteristic of C=O

stretching in the ester

functional groups.

[1]

Mass Spectrometry

Molecular ion peak and

characteristic fragmentation

patterns.

[1]

Synthesis of Dipropyl Malonate
The most common method for the synthesis of dipropyl malonate is the Fischer esterification

of malonic acid with n-propanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification
Materials:

Malonic acid

n-Propanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)
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Dean-Stark apparatus

Round-bottom flask

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

malonic acid and an excess of n-propanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the reaction mixture to reflux. The water produced during the esterification will be

collected in the Dean-Stark trap.

Continue the reaction until no more water is collected, indicating the completion of the

reaction.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate

solution to neutralize the excess acid.

Wash with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude dipropyl malonate by fractional distillation under reduced pressure.
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Synthesis of Dipropyl Malonate via Fischer Esterification.

Reactivity and Applications in Drug Development
The reactivity of dipropyl malonate is centered around the acidity of the α-protons of the

methylene group. This allows for deprotonation to form a stable enolate, which is a potent

nucleophile. This reactivity is harnessed in various carbon-carbon bond-forming reactions.

Malonic Ester Synthesis: A Gateway to Carboxylic Acids
A primary application of dipropyl malonate is in the malonic ester synthesis, which allows for

the preparation of substituted acetic acids. This pathway is particularly relevant in the synthesis

of pharmaceuticals.

A notable example is the synthesis of valproic acid, an anticonvulsant and mood-stabilizing

drug.[3][4][5] The synthesis involves the dialkylation of a malonic ester with propyl bromide,

followed by hydrolysis and decarboxylation.
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Synthesis of Valproic Acid via Malonic Ester Synthesis.

Knoevenagel Condensation
Dipropyl malonate can also participate in Knoevenagel condensation reactions with

aldehydes and ketones, catalyzed by a weak base. This reaction is a valuable method for the

formation of α,β-unsaturated esters, which are important intermediates in the synthesis of

various pharmaceuticals and other fine chemicals.

Safety and Handling
Dipropyl malonate is classified as an irritant.[1] It is important to handle this chemical with

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. Work should be conducted in a well-ventilated fume hood. In case of contact with skin or

eyes, rinse immediately with plenty of water.

Conclusion
Dipropyl malonate is a versatile and valuable reagent in organic synthesis, with significant

applications in the pharmaceutical industry. Its utility, primarily through the malonic ester

synthesis, allows for the efficient construction of complex carboxylic acid derivatives, including

important active pharmaceutical ingredients like valproic acid. A thorough understanding of its

properties, synthesis, and reactivity is essential for researchers and professionals in the field of

drug development and organic chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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